Cas no 490023-37-5 (N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine)

• Product Name: N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine
• CAS No: 490023-37-5
• MF: C₂₈H₂₂NO₂P
• MW: 435.453547954559
• MDL: MFCD04117686
• CID: 860208
• PubChem ID: 24884732
• Update Time: 2025-07-23

N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• N-Benzyl-N-methyldinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• ]dinaphthalen-4-yl)benzyl(methyl)amine.
• 3,4-a&#039
• (11bS)-N-Benzyl-N-methyldinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin-4-amine
• (S)-(+)-Benzyl(3,5-dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)methylamine, 97%
• 890306-96-4
• N-Benzyl-N-methyl-4H-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N-benzyl-N-methyldinaphtho[2,1-d
• (+)-N-Benzyl-N-methyl-dinaphtho[2,1-d:1',2']dioxaphosphepin-4-amine, (11bS)
• MFCD04117686
• N-benzyl-N-methyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N-BENZYL-N-METHYL-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE
• BP-12190
• DTXSID30466377
• (S)-(+)-Benzyl(3,5-dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)methylamine
• CS-W013848
• 1221902-06-2
• D74690
• SCHEMBL16676464
• (S)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A3,4-A']DINAPHTHALEN-4-YL)BENZYL(METHYL)AMINE
• N-benzyl-N-methyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)benzyl(methyl)amine
• (11bR)-N-benzyl-N-methyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (+)-N-Benzyl-N-methyl-dinaphtho[2,1-d:1',2']dioxaphosphepin-4-amine,(11bs)
• CS-0088404
• 490023-37-5
• N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine

• MDL： MFCD04117686
• Inchi： 1S/C28H22NO2P/c1-29(19-20-9-3-2-4-10-20)32-30-25-17-15-21-11-5-7-13-23(21)27(25)28-24-14-8-6-12-22(24)16-18-26(28)31-32/h2-18H,19H2,1H3
• InChI Key： OHGGHRJGBXAKKY-UHFFFAOYSA-N
• SMILES： P1(N(C)CC2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2=C(C=CC3C=CC=CC2=3)O1

Computed Properties

• Exact Mass: 435.13900
• Monoisotopic Mass: 435.13881594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 155-159 °C
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• PSA: 29.52000
• LogP: 8.36440
• Sensitiveness: moisture sensitive
• Specific Rotation: +356° (c 0.32, CHCl3)
• Solubility: Not available

N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine

Introduction to N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine (CAS No. 490023-37-5)

N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine is a highly sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 490023-37-5, belongs to a class of heterocyclic molecules that exhibit remarkable structural complexity and potential biological activity. The unique architecture of this molecule, featuring a dioxaphosphepin core fused with naphthalene rings, makes it a subject of intense study for its pharmacological properties and synthetic utility.

The synthesis of such intricate molecules is a testament to the advancements in organic chemistry and molecular design. The N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine structure combines elements from multiple chemical frameworks, including benzyl and methyl substituents, which contribute to its stability and reactivity. This compound's dioxaphosphepin moiety is particularly noteworthy, as it is known for its ability to interact with biological targets in novel ways. The presence of multiple aromatic rings further enhances its potential as a scaffold for drug development.

In recent years, there has been a surge in research focused on developing new therapeutic agents with unique mechanisms of action. The N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine (CAS No. 490023-37-5) has emerged as a promising candidate in this regard. Its ability to modulate biological pathways suggests that it could be used in the treatment of various diseases, including those that are currently resistant to conventional therapies. The compound's dual functionality, arising from the combination of benzyl and methyl groups, allows for versatile chemical modifications that can fine-tune its pharmacological profile.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The intricate structure of the N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine allows it to interact with specific proteins and enzymes involved in disease processes. This targeted interaction is crucial for minimizing side effects and maximizing therapeutic efficacy. Researchers are exploring its potential use in oncology, where it could act as an inhibitor or modulator of key signaling pathways involved in cancer growth and progression.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves the strategic formation of bonds between the naphthalene rings and the dioxaphosphepin core. Each step must be carefully controlled to ensure high yield and purity. The use of advanced catalytic systems and purification techniques has enabled chemists to produce this molecule in sufficient quantities for further study.

Recent studies have highlighted the importance of structural diversity in drug discovery. The unique features of the N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine make it an attractive candidate for exploring new chemical space. By understanding how this molecule interacts with biological targets at the molecular level, researchers can gain insights into its potential therapeutic applications. This knowledge can then be used to design analogs with improved properties.

The pharmacological evaluation of this compound is ongoing but has already shown promising results in preclinical studies. These studies have revealed that the N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine exhibits potent activity against certain disease models without significant toxicity. This finding underscores its potential as a lead compound for further development into a new generation of drugs.

The future prospects for this compound are bright. As research continues to uncover new biological targets and mechanisms of action, the applications for the N-Benzyl-N-methyldinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine (CAS No. 490023-37-5) are likely to expand. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.